N-(3,4-dichlorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C17H15Cl2N5OS/c1-10-5-11(2)24(23-10)15-7-17(21-9-20-15)26-8-16(25)22-12-3-4-13(18)14(19)6-12/h3-7,9H,8H2,1-2H3,(H,22,25)
• InChI Key: PLMXZECDYGUPSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C17H15Cl2N5OS
• Molecular Weight: 408.3 g/mol

Description

N-(3,4-dichlorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H15Cl2N5OS and its molecular weight is 408.3. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dichlorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dichlorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Biological Activity

N-(3,4-dichlorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide is involved in the synthesis and study of various heterocyclic compounds due to its potential biological activities. For instance, studies have demonstrated the synthesis of new heterocycles incorporating the antipyrine moiety, highlighting their antimicrobial activities. Such research underscores the versatility of this compound in generating biologically active molecules with potential applications in treating microbial infections (Bondock et al., 2008).

Antitumor and Anticancer Research

Another significant area of application is in the development of antitumor and anticancer agents. Derivatives of N-(3,4-dichlorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide have been synthesized and evaluated for their in vitro antitumor activities. For example, a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives showed promising results against human breast adenocarcinoma cell lines, indicating the potential of these compounds in cancer research (El-Morsy et al., 2017).

Antimicrobial Potential

The compound also plays a role in the synthesis of molecules with antimicrobial properties. Novel pyrazole derivatives have been synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, demonstrating significant in vitro antimicrobial and anticancer activity. These findings suggest the utility of N-(3,4-dichlorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide derivatives in developing new therapeutic agents for combating microbial infections and cancer (Hafez et al., 2016).